Cas no 4972-95-6 (5-bromo-2-(2,5-dimethylphenyl)-1H-indole-3-carbaldehyde)

• Product Name: 5-bromo-2-(2,5-dimethylphenyl)-1H-indole-3-carbaldehyde
• CAS No: 4972-95-6
• MF: C₁₇H₁₄BrNO
• MW: 328.20316362381
• CID: 2620016
• PubChem ID: 5236066
• Update Time: 2025-04-21

5-bromo-2-(2,5-dimethylphenyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID80412182
• 4972-95-6
• 5-bromo-2-(2,5-dimethylphenyl)-1H-indole-3-carbaldehyde

• Inchi： 1S/C17H14BrNO/c1-10-3-4-11(2)13(7-10)17-15(9-20)14-8-12(18)5-6-16(14)19-17/h3-9,19H,1-2H3
• InChI Key： PAIZOBROQITPJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=O)=C(C1C=C(C)C=CC=1C)N2

Computed Properties

• Exact Mass: 327.025877
• Monoisotopic Mass: 327.025877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 4.6

Experimental Properties

• Density: 1.442
• Boiling Point: 493.6°C at 760 mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.692